Cas no 1218790-95-4 (2-(isobutoxy)pyridine-3-boronic acid)

2-(Isobutoxy)pyridine-3-boronic acid is a boronic acid derivative featuring a pyridine core substituted with an isobutoxy group at the 2-position and a boronic acid moiety at the 3-position. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures. Its stability under typical reaction conditions and compatibility with various functional groups make it a valuable reagent in pharmaceutical and agrochemical research. The isobutoxy substituent enhances solubility in organic solvents, facilitating handling and purification. This product is suitable for applications requiring precise control over molecular architecture in complex organic synthesis.
2-(isobutoxy)pyridine-3-boronic acid structure
1218790-95-4 structure
Product Name:2-(isobutoxy)pyridine-3-boronic acid
CAS No:1218790-95-4
MF:C9H14BNO3
MW:195.023362636566
MDL:MFCD07374888
CID:829202
Update Time:2025-06-07

2-(isobutoxy)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Isobutoxypyridin-3-yl)boronic acid
    • 2-ISOBUTOXYPYRIDINE-3-BORONIC ACID
    • 2-(isobutoxy)pyridine-3-boronic acid
    • MDL： MFCD07374888
    • Inchi： 1S/C9H14BNO3/c1-7(2)6-14-9-8(10(12)13)4-3-5-11-9/h3-5,7,12-13H,6H2,1-2H3
    • InChI Key： VMPOWUYMVMJUSI-UHFFFAOYSA-N
    • SMILES： O(C1C(B(O)O)=CC=CN=1)CC(C)C

Computed Properties

  • Exact Mass: 195.10700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 62.58000
  • LogP: -0.20380

2-(isobutoxy)pyridine-3-boronic acid Pricemore >>

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